Cas no 56921-00-7 (5-Ethylthiophene-2-sulfonyl chloride)

5-Ethylthiophene-2-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient incorporation into more complex molecules, particularly in the preparation of sulfonamides, which are valuable in medicinal chemistry. The ethyl substituent on the thiophene ring enhances solubility and modulates electronic properties, making it advantageous for tailored synthetic applications. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in reactions. Its utility in cross-coupling and functionalization processes underscores its importance in advanced chemical research and industrial applications.

5-Ethylthiophene-2-sulfonyl chloride structure

56921-00-7 structure

Product Name:5-Ethylthiophene-2-sulfonyl chloride

CAS No:56921-00-7

MF:C₆H₇ClO₂S₂

MW:210.701578378677

MDL:MFCD06803451

CID:867789

PubChem ID:12216231

Update Time:2025-06-07

5-Ethylthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Ethylthiophene-2-sulfonyl chloride
- 5-ethyl- 2-Thiophenesulfonyl chloride
- 2-thiophenesulfonyl chloride, 5-ethyl-
- 5-ethylthiophene-2-sulfonyl chloride(SALTDATA: FREE)
- LogP
- EN300-51551
- 5-ethylthiophene-2-sulfonylchloride
- 5-ethyl-2-Thiophenesulfonyl chloride
- MFCD06803451
- DTXSID90480872
- SCHEMBL3005886
- SY173795
- VS-0352
- DB-072218
- 5-ethylthiophene-2-sulfonyl chloride, AldrichCPR
- AT16595
- 56921-00-7
- F1967-0132
- AKOS000195935
- MDL： MFCD06803451
- Inchi： 1S/C6H7ClO2S2/c1-2-5-3-4-6(10-5)11(7,8)9/h3-4H,2H2,1H3
- InChI Key： DTRJLPLCPLOEHO-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=C(CC)S1)(=O)=O

Computed Properties

Exact Mass: 209.95771
Monoisotopic Mass: 209.9575995g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 70.8Å²

Experimental Properties

PSA: 34.14

5-Ethylthiophene-2-sulfonyl chloride Pricemore >>

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TRC	E940540-100mg	5-Ethylthiophene-2-sulfonyl Chloride	56921-00-7		100mg	$ 50.00	2022-06-05
TRC	E940540-500mg	5-Ethylthiophene-2-sulfonyl Chloride	56921-00-7		500mg	$ 95.00	2022-06-05
TRC	E940540-1g	5-Ethylthiophene-2-sulfonyl Chloride	56921-00-7		1g	$ 160.00	2022-06-05
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